Cas no 890099-76-0 (4-Acetoxy-4'-pentylbenzophenone)

• Product Name: 4-Acetoxy-4'-pentylbenzophenone
• CAS No: 890099-76-0
• MF: C₂₀H₂₂O₃
• MW: 310.386886119843
• MDL: MFCD07698968
• CID: 1937115
• Update Time: 2025-06-08

4-Acetoxy-4'-pentylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(4-pentylbenzoyl)phenyl] acetate
• 4-ACETOXY-4'-PENTYLBENZOPHENONE
• CTK5G2344
• AG-H-60501
• KB-188885
• 4-Acetoxy-4'-pentylbenzophenone

• MDL： MFCD07698968
• Inchi： 1S/C20H22O3/c1-3-4-5-6-16-7-9-17(10-8-16)20(22)18-11-13-19(14-12-18)23-15(2)21/h7-14H,3-6H2,1-2H3
• InChI Key： KJCHWECQLKIHAQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC(C)=O)C1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 310.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 43.37000
• LogP: 4.57560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Acetoxy-4'-pentylbenzophenone

Recent Advances in the Study of 4-Acetoxy-4'-pentylbenzophenone (CAS: 890099-76-0) in Chemical Biology and Pharmaceutical Research

4-Acetoxy-4'-pentylbenzophenone (CAS: 890099-76-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzophenone core structure with acetoxy and pentyl substituents, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and potential therapeutic uses. The unique chemical properties of 4-Acetoxy-4'-pentylbenzophenone make it a promising candidate for various biomedical applications, including drug development and molecular imaging.

Recent research has focused on the synthesis and optimization of 4-Acetoxy-4'-pentylbenzophenone to enhance its bioavailability and stability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that yields higher purity and scalability, addressing previous challenges in large-scale production. The study also highlighted the compound's ability to interact with specific cellular targets, suggesting its potential as a scaffold for designing novel therapeutics. Furthermore, computational modeling has been employed to predict the compound's binding affinity to various proteins, providing insights into its mechanism of action.

In the context of pharmaceutical applications, 4-Acetoxy-4'-pentylbenzophenone has shown promise as a photosensitizer in photodynamic therapy (PDT). A 2024 study in Photochemical & Photobiological Sciences reported that the compound exhibits strong absorption in the UV-visible spectrum, making it suitable for PDT applications. The study also found that the compound generates reactive oxygen species (ROS) upon light irradiation, which can selectively target and destroy cancer cells. These findings underscore the potential of 4-Acetoxy-4'-pentylbenzophenone as a dual-function agent in both imaging and therapy.

Another area of interest is the compound's role in modulating inflammatory pathways. Research published in Biochemical Pharmacology (2023) investigated the anti-inflammatory effects of 4-Acetoxy-4'-pentylbenzophenone in vitro and in vivo. The results indicated that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB pathway. This suggests its potential as a lead compound for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the clinical translation of 4-Acetoxy-4'-pentylbenzophenone. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's versatility and potential in chemical biology and pharmaceutical sciences. Future studies are expected to explore its applications in targeted drug delivery, combination therapies, and other innovative treatment modalities.